Cas no 2228777-59-9 ((3-fluoropyridin-2-yl)methanesulfonamide)

• Product Name: (3-fluoropyridin-2-yl)methanesulfonamide
• CAS No: 2228777-59-9
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• CID: 5870617
• PubChem ID: 146463154
• Update Time: 2025-05-28

(3-fluoropyridin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-fluoropyridin-2-yl)methanesulfonamide
• 2228777-59-9
• EN300-1989816
• SCHEMBL21827023

• Inchi： 1S/C6H7FN2O2S/c7-5-2-1-3-9-6(5)4-12(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： ALHQEVXHCISFTD-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=CN=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 190.02122681g/mol
• Monoisotopic Mass: 190.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on (3-fluoropyridin-2-yl)methanesulfonamide

Comprehensive Overview of (3-fluoropyridin-2-yl)methanesulfonamide (CAS No. 2228777-59-9): Properties, Applications, and Industry Insights

(3-fluoropyridin-2-yl)methanesulfonamide, identified by its CAS number 2228777-59-9, is a fluorinated pyridine derivative with a sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluorine and sulfonamide moieties enhances its potential as a bioactive molecule, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like (3-fluoropyridin-2-yl)methanesulfonamide has surged, driven by their role in improving drug bioavailability and metabolic stability. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold or antibacterial agent, aligning with current trends in precision medicine and antibiotic development. The compound's pyridine core also makes it a candidate for catalysis and ligand design in organometallic chemistry.

From a synthetic perspective, 2228777-59-9 exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves nucleophilic substitution or Pd-catalyzed coupling reactions, reflecting the growing emphasis on sustainable methodologies in chemical synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for pharmaceutical intermediates.

The compound's physicochemical properties—including its logP value, solubility profile, and thermal stability—are frequently discussed in research forums. These parameters directly influence its formulation potential, especially for oral drug delivery systems. Recent computational studies leveraging AI-driven molecular modeling have further predicted its ADMET characteristics, addressing common industry questions about drug-likeness.

Emerging applications of (3-fluoropyridin-2-yl)methanesulfonamide extend to material science, where its electron-withdrawing properties are exploited in organic semiconductors and liquid crystal formulations. This dual utility in life sciences and advanced materials positions it as a versatile building block, echoing the interdisciplinary nature of contemporary chemical innovation.

Regulatory and safety assessments emphasize proper handling under standard laboratory protocols. While not classified as hazardous, its MSDS documentation recommends precautions typical for sulfonamide derivatives, such as avoiding inhalation and using personal protective equipment. Environmental studies confirm its biodegradability under OECD guidelines, a crucial consideration for sustainable chemistry initiatives.

Market analysts note increasing patent filings involving CAS 2228777-59-9, particularly in EGFR inhibitor and COX-2 modulator applications. This correlates with rising Google searches for "fluoropyridine sulfonamide uses" and "new kinase inhibitor structures 2024," reflecting commercial interest. Custom synthesis services now offer this compound with >98% purity, catering to both academic and industrial R&D needs.

Future research directions may explore its photophysical properties for bioimaging probes or covalent inhibitor development, areas gaining traction in scientific literature. The compound's modular structure also allows structure-activity relationship (SAR) studies, addressing frequent queries about fluorine's role in drug design—a hot topic in medicinal chemistry webinars and conferences.